ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(6-chloro-4-oxochromen-3-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C18H20ClNO4/c1-2-23-18(22)12-5-7-20(8-6-12)10-13-11-24-16-4-3-14(19)9-15(16)17(13)21/h3-4,9,11-12H,2,5-8,10H2,1H3
• InChI Key: VVLJFSAHOIQXLJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=COC3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C18H20ClNO4
• Molecular Weight: 349.8 g/mol

Description

Ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate, also known as CEP-26401, is a synthetic compound that has been studied for its potential therapeutic applications.

Mechanism of Action

Ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate works by inhibiting the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. It also inhibits the activation of NF-kappaB, a transcription factor that plays a key role in the inflammatory response. Additionally, ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate has been shown to have antioxidant properties and can protect against oxidative stress.
Biochemical and Physiological Effects:
ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate has been shown to reduce inflammation in various animal models of disease. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate has been shown to have a favorable safety profile in animal studies.

Advantages and Limitations for Lab Experiments

Ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate has several advantages for use in lab experiments. It is a synthetic compound, which allows for precise control of the dose and purity of the compound. It also has a favorable safety profile, which reduces the risk of adverse effects in animal models. However, one limitation is that ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate has not yet been studied in clinical trials, so its efficacy and safety in humans are not yet known.

Future Directions

There are several future directions for research on ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate. One potential area of study is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential area of study is in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Additionally, further studies are needed to determine the safety and efficacy of ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate in humans.

Synthesis Methods

Ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate can be synthesized through a multi-step process that involves the reaction of 6-chloro-4-oxo-4H-chromene-3-carboxylic acid with piperidine and ethyl chloroformate. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

Ethyl 1-[(6-chloro-4-oxo-4H-chromen-3-yl)methyl]-4-piperidinecarboxylate has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory effects and has been studied in the treatment of inflammatory bowel disease, rheumatoid arthritis, and multiple sclerosis. It has also been studied for its potential neuroprotective effects in the treatment of Alzheimer's disease and Parkinson's disease.